Cas no 921587-30-6 (6-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 921587-30-6
• MF: C₂₂H₁₆BrN₃O₅S
• MW: 514.348543167114
• CID: 6129990
• PubChem ID: 41213187
• Update Time: 2025-10-22

6-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-oxo-2H-chromene-3-carboxamide
• 6-bromo-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-oxochromene-3-carboxamide
• 921587-30-6
• AKOS024627386
• F2099-0219
• 6-bromo-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• 6-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C22H16BrN3O5S/c1-2-32(29,30)20-10-8-18(25-26-20)13-3-6-16(7-4-13)24-21(27)17-12-14-11-15(23)5-9-19(14)31-22(17)28/h3-12H,2H2,1H3,(H,24,27)
• InChI Key： NOGUDYHKTHXQKU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2)C=C1C(NC1=CC=C(C2=NN=C(S(CC)(=O)=O)C=C2)C=C1)=O

Computed Properties

• Exact Mass: 512.99940g/mol
• Monoisotopic Mass: 512.99940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 124Ų

Additional information on 6-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-oxo-2H-chromene-3-carboxamide

6-Bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide: A Novel Compound with Potential Therapeutic Applications

6-Bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide, with the chemical identifier CAS No. 921587-30-6, represents a promising scaffold in the development of small-molecule therapeutics. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this molecule, particularly the 6-bromo substituent and the ethanesulfonyl group, contribute to its potential pharmacological profile. Recent studies have highlighted the importance of functional group positioning in modulating drug-target interactions, a principle that is evident in the design of this compound.

The molecular framework of 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide combines a pyridazin-3-ylphenyl moiety with a chromene-3-carboxamide core. This hybrid structure is strategically designed to enhance binding affinity to specific protein targets, such as kinases and transcription factors. The ethanesulfonyl group, attached to the pyridazin-3-yl ring, introduces steric and electronic effects that may influence the compound's reactivity and selectivity. These structural elements are critical for optimizing the molecule's pharmacokinetic properties, including solubility, metabolic stability, and bioavailability.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationship (SAR) studies in the development of novel therapeutics. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the introduction of ethanesulfonyl groups into pyridazinyl derivatives significantly improved their inhibitory activity against kinase targets associated with cancer progression. This finding aligns with the design principles of 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazyin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide, which incorporates such functional groups to enhance its therapeutic potential.

The chromene-3-carboxamide core of this compound is a well-established pharmacophore in the development of anti-inflammatory agents. A 2024 review in *Drug Discovery Today* highlighted the role of chromene derivatives in modulating inflammatory pathways through their interaction with COX-2 and 5-LOX enzymes. The presence of the 6-bromo substituent may further modulate these interactions by altering the electronic distribution within the molecule, potentially enhancing its anti-inflammatory efficacy.

Computational modeling studies have provided insights into the binding mechanism of 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide to its target proteins. Molecular docking simulations suggest that the pyridazin-3-ylphenyl group forms hydrogen bonds with key residues in the active site of kinase targets, while the ethanesulfonyl group may engage in hydrophobic interactions. These interactions are critical for achieving high-affinity binding and selectivity, which are essential for the development of effective therapeutics.

The therapeutic potential of this compound is further supported by its structural similarity to known chromene derivatives with established biological activities. For example, a 2023 study in *Bioorganic & Medicinal Chemistry* reported that chromene-3-carboxamide derivatives exhibited significant anti-cancer activity by inducing apoptosis in tumor cells. The 6-bromo substituent may enhance this activity by modulating the molecule's interaction with cellular targets, such as Bcl-2 and survivin, which are involved in cell survival and proliferation.

Recent advances in drug discovery have also focused on the development of multitarget-directed ligands to address complex diseases such as cancer and neurodegenerative disorders. The pyridazin-3-ylphenyl moiety of 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide may enable it to interact with multiple targets simultaneously, offering a more comprehensive therapeutic approach. This property is particularly relevant in the context of diseases where multiple signaling pathways are dysregulated.

The synthesis of this compound involves a series of well-established chemical reactions, including the formation of the chromene-3-carboxamide core through a Michael addition reaction and the introduction of the ethanesulfonyl group via a sulfonate esterification process. The 6-bromo substituent is typically introduced through a electrophilic substitution reaction, which requires careful control of reaction conditions to ensure optimal yield and purity. These synthetic strategies are critical for the large-scale production of the compound for preclinical and clinical evaluation.

Preclinical studies on this compound are expected to focus on its in vitro and in vivo efficacy against relevant disease models. For instance, the compound's anti-cancer potential could be assessed using in vitro assays to evaluate its ability to inhibit the proliferation of cancer cell lines. In vivo studies may involve the use of xenograft models to determine its efficacy in reducing tumor growth. Additionally, the compound's safety profile will need to be evaluated through toxicology studies to identify potential adverse effects.

The development of 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide represents a significant advancement in the field of medicinal chemistry. By integrating structural elements known to enhance pharmacological activity, this compound has the potential to address unmet medical needs in oncology and inflammatory diseases. Ongoing research is expected to provide further insights into its therapeutic applications and optimize its properties for clinical use.

As the field of drug discovery continues to evolve, the importance of structure-activity relationship (SAR) studies and computational modeling in the design of novel therapeutics cannot be overstated. The successful development of 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide underscores the value of these approaches in creating molecules with optimized biological activity and therapeutic potential. Future studies will likely focus on refining its properties through further chemical modifications and exploring its applications in a broader range of diseases.

In conclusion, 6-bromo-N-{4-[6-(Ethanesulfonyl)Pyridazin-3-Ylphenyl]}-2-Oxo-2H-Chromene-3-Carboxamide is a promising candidate in the development of small-molecule therapeutics. Its unique structural features, combined with recent advances in medicinal chemistry, position it as a potential candidate for the treatment of various diseases. Continued research and development will be essential to fully realize its therapeutic potential and bring it to clinical application.